Cas no 2169663-94-7 (ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate
• CAS No: 2169663-94-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5858473
• PubChem ID: 165905072
• Update Time: 2025-06-15

ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate
• 2169663-94-7
• EN300-1460631

• Inchi： 1S/C9H12N2O2/c1-3-13-8(12)6-7(2)9-10-4-5-11-9/h4-6H,3H2,1-2H3,(H,10,11)/b7-6-
• InChI Key： QFTKATLMJQDYHV-SREVYHEPSA-N
• SMILES： O(C(/C=C(/C)\C1=NC=CN1)=O)CC

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate

Introduction to Ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate (CAS No. 2169663-94-7)

Ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate, a compound with the chemical identifier CAS No. 2169663-94-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.

The molecular structure of ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate consists of an ester group linked to a butenoyl moiety, which is further functionalized with a 1H-imidazole ring. This particular arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, enabling various modifications that can be tailored for specific biological targets. The presence of the imidazole ring, known for its role in numerous biological processes, adds to the compound's pharmacological relevance.

In recent years, there has been a growing interest in exploring the pharmacological properties of imidazole derivatives due to their broad spectrum of biological activities. Ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate, with its inherent structural features, is being investigated for its potential role in modulating various cellular pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological exploration.

The synthesis of ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of key intermediates such as 1H-imidazole derivatives and butenoyl halides. These intermediates are then coupled through esterification reactions to form the desired product. The synthesis route not only demonstrates the compound's feasibility for large-scale production but also underscores the importance of efficient synthetic methodologies in pharmaceutical research.

One of the most compelling aspects of ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate is its potential as a scaffold for drug discovery. The combination of an imidazole ring and an ester functionality provides multiple sites for chemical modification, allowing researchers to design derivatives with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the study of ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate. Molecular modeling techniques have been employed to predict the compound's binding interactions with biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental investigations, offering a more comprehensive understanding of the compound's pharmacological profile.

The therapeutic potential of ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate is particularly intriguing in the context of chronic diseases where modulating cellular signaling pathways is crucial. Research has indicated that this compound may have applications in conditions such as inflammation and neurodegeneration, where imidazole derivatives have shown promise. By targeting specific enzymatic or receptor-mediated processes, ethyl (2Z)-3-(1H-imidazol-2-yl)but-2-enoate could offer new therapeutic strategies for these challenging conditions.

In conclusion, ethyl (2Z)-3-(1H-imidazol-2-ybutoftenoate represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for both synthetic and pharmacological research. As our understanding of cellular mechanisms continues to evolve, compounds like ethyl (2Z)-3-(1H-imidazol-ybutoftenoate are likely to play an increasingly important role in the development of innovative therapeutic solutions.